Cas no 57965-24-9 (5,5-Dimethyl-4-oxohexanoic acid)

• Product Name: 5,5-Dimethyl-4-oxohexanoic acid
• CAS No: 57965-24-9
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD01320155
• CID: 1075240
• PubChem ID: 13025296
• Update Time: 2025-05-19

5,5-Dimethyl-4-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5,5-Dimethyl-4-oxohexanoic acid
• 3-pivalylpropionic acid
• 5,5-dimethyl-4-oxo-hexanoic acid
• 5,5-Dimethyl-4-oxo-hexansaeure
• Hexanoic acid,5,5-dimethyl-4-oxo
• SCHEMBL409946
• MFCD01320155
• DTXSID10515539
• AKOS010909250
• SB37776
• 5,5-DIMETHYL-4-OXOHEXANOICACID
• DB-306303
• EN300-6474941
• FSZDZPZFDKTEIM-UHFFFAOYSA-N
• G42649
• 57965-24-9
• Z838955688

• MDL： MFCD01320155
• Inchi： 1S/C8H14O3/c1-8(2,3)6(9)4-5-7(10)11/h4-5H2,1-3H3,(H,10,11)
• InChI Key： FSZDZPZFDKTEIM-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 158.09400
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 1.46640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives

Additional information on 5,5-Dimethyl-4-oxohexanoic acid

Introduction to 5,5-Dimethyl-4-oxohexanoic Acid (CAS No. 57965-24-9)

5,5-Dimethyl-4-oxohexanoic acid, identified by its Chemical Abstracts Service (CAS) number 57965-24-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a valuable candidate for various applications, particularly in synthetic chemistry and biochemical studies.

The molecular formula of 5,5-Dimethyl-4-oxohexanoic acid is C₈H₁₂O₃, reflecting its composition of eight carbon atoms, twelve hydrogen atoms, and three oxygen atoms. The presence of a carboxylic acid group at the fourth carbon position and two methyl groups at the fifth carbon position imparts distinct reactivity and functional characteristics to the molecule. This structural arrangement not only influences its physical and chemical properties but also opens up diverse possibilities for its utilization in chemical synthesis and biological assays.

In recent years, the interest in 5,5-Dimethyl-4-oxohexanoic acid has been fueled by its potential applications in the development of novel pharmaceuticals and agrochemicals. The compound's ability to serve as a building block in organic synthesis has made it a focal point for researchers exploring new synthetic pathways and methodologies. Its role as an intermediate in the production of more complex molecules has been particularly noteworthy, with studies demonstrating its efficacy in constructing intricate scaffolds that are essential for drug design.

One of the most compelling aspects of 5,5-Dimethyl-4-oxohexanoic acid is its versatility in biochemical applications. Researchers have been investigating its potential as a precursor in the synthesis of bioactive peptides and metabolites. The compound's structural features allow it to interact with various biological targets, making it a promising candidate for drug discovery efforts. For instance, studies have explored its role in modulating enzymatic activities and cellular processes, which could have implications for therapeutic interventions.

The synthesis of 5,5-Dimethyl-4-oxohexanoic acid has also been a subject of considerable research interest. Various synthetic routes have been developed to produce this compound with high yield and purity, ensuring its suitability for industrial-scale applications. Among these methods, catalytic processes have emerged as particularly efficient, leveraging transition metals to facilitate key transformations. These advancements not only enhance the accessibility of the compound but also contribute to the broader field of green chemistry by minimizing waste and energy consumption.

Recent publications have highlighted the compound's utility in material science applications as well. The unique physicochemical properties of 5,5-Dimethyl-4-oxohexanoic acid, such as its solubility profile and thermal stability, make it a suitable candidate for use in polymer formulations and coatings. Researchers have demonstrated its incorporation into biodegradable polymers, which could lead to innovative solutions for sustainable packaging and medical implants.

The pharmacological potential of 5,5-Dimethyl-4-oxohexanoic acid has not gone unnoticed by medicinal chemists. Preclinical studies have begun to unravel its mechanisms of action, revealing insights into how it may interact with biological systems. These investigations have focused on understanding its effects on metabolic pathways and inflammatory responses, which are critical areas in the treatment of chronic diseases such as diabetes and arthritis. The findings from these studies suggest that derivatives of this compound could serve as lead compounds for future drug development.

In conclusion, 5,5-Dimethyl-4-oxohexanoic acid (CAS No. 57965-24-9) represents a multifaceted compound with broad applications across multiple scientific disciplines. Its structural features enable diverse functionalities, making it indispensable in synthetic chemistry, biochemical research, and material science. As research continues to uncover new possibilities for this compound, its significance is expected to grow further, driving innovation in both academic and industrial settings.